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Compound of Interest

Compound Name: (S,R,S)-AHPC-Me-C7 ester

Cat. No.: B8103566 Get Quote

Essential Safety and Handling Guide for (S,R,S)-
AHPC-Me-C7 Ester
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

(S,R,S)-AHPC-Me-C7 ester, an E3 ligase ligand-linker conjugate utilized in the synthesis of

BCL-XL PROTAC degraders.[1][2][3] Adherence to these guidelines is essential for ensuring

laboratory safety and procedural integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for (S,R,S)-AHPC-Me-C7 ester was not directly

available, an SDS for the closely related precursor, (S,R,S)-AHPC monohydrochloride,

indicates potential hazards that should be considered analogous.[4] These include acute oral

toxicity, skin irritation, serious eye irritation, and respiratory tract irritation.[4] Therefore, a

comprehensive approach to personal protection is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling (S,R,S)-AHPC-Me-
C7 Ester
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Scenario Required PPE Specifications & Rationale

Routine Laboratory Handling

(Small Quantities)

• Safety Goggles• Nitrile

Gloves• Laboratory Coat

• Safety Goggles: Must be

worn at all times to protect

against splashes.[4][5][6]•

Nitrile Gloves: Provide

adequate protection against

incidental contact with esters

and other organic compounds.

[5][6][7] Double gloving is

recommended for extended

procedures.• Laboratory Coat:

Protects skin and personal

clothing from contamination.[5]

[6]

Weighing and Aliquoting

(Powder Form)

• Safety Goggles• Nitrile

Gloves• Laboratory Coat•

Respiratory Protection (N95 or

higher)

• Respiratory Protection: To

prevent inhalation of fine

particles, especially in the

absence of a certified chemical

fume hood.[4] Work should be

performed in a well-ventilated

area.[4]

Spill Cleanup

• Chemical Splash Goggles•

Chemical-Resistant Gloves

(e.g., Butyl rubber)• Chemical-

Resistant Apron or Coveralls•

Respiratory Protection (as

needed)

• Chemical Splash Goggles:

Offer a higher level of

protection against splashes

and aerosols.[5]• Chemical-

Resistant Gloves: For direct

and prolonged contact, a more

robust glove material is

necessary.[8]• Impervious

Clothing: Protects against

larger spills and direct contact

with the chemical.

Emergency (Fire) • Self-Contained Breathing

Apparatus (SCBA)

• SCBA: Necessary for

firefighters or emergency

responders to protect against
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irritant fumes that may be

emitted during combustion.[4]

[8]

Operational Protocols
Donning and Doffing of Personal Protective Equipment
Proper procedure for putting on and taking off PPE is critical to prevent cross-contamination.

Experimental Workflow: PPE Donning and Doffing

Donning (Putting On)

Doffing (Taking Off)

1. Lab Coat 2. Respiratory Protection (if required) 3. Safety Goggles 4. Gloves

1. Gloves 2. Lab Coat 3. Safety Goggles 4. Respiratory Protection

Click to download full resolution via product page

Caption: Sequential process for correctly donning and doffing PPE.

Methodology:

Donning (Putting On):

1. Lab Coat: Fasten completely.

2. Respiratory Protection: If required, perform a seal check.

3. Eye Protection: Position goggles securely.

4. Gloves: Pull gloves on to cover the cuffs of the lab coat.
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Doffing (Taking Off):

1. Gloves: Remove by peeling one glove off from the cuff, turning it inside out. Use the clean

hand to slide under the cuff of the other glove and peel it off.

2. Lab Coat: Remove by folding it inward, avoiding contact with the contaminated exterior.

3. Eye Protection: Handle by the arms to remove.

4. Respiratory Protection: Remove last to protect against inhaling any airborne contaminants.

Handling and Storage
Ventilation: Always handle (S,R,S)-AHPC-Me-C7 ester in a well-ventilated area, preferably

within a certified chemical fume hood.[4]

Avoidance: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust or aerosols.[4]

Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the

laboratory.[4][8]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[4]

Recommended storage temperatures are -20°C for short-term (1 month) and -80°C for long-

term (6 months) storage.[2]

Disposal Plan
Contaminated materials and the chemical itself must be disposed of as hazardous waste.

Logical Relationship: Disposal Pathway
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Waste Generation

Contaminated PPE
(Gloves, Coats, etc.)

Collect in Designated
Hazardous Waste Containers

Excess/Unused
(S,R,S)-AHPC-Me-C7 Ester

Contaminated Labware
(Pipette tips, tubes)

Label Container Clearly
(Contents, Hazard Warnings)

Segregate from
Incompatible Waste Streams

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

Caption: Waste management workflow for (S,R,S)-AHPC-Me-C7 ester.

Disposal Protocol:

Contaminated PPE: All disposable PPE, such as gloves and bench paper, that has come into

contact with the compound should be considered hazardous waste.

Excess Material: Unused or waste (S,R,S)-AHPC-Me-C7 ester should not be disposed of

down the drain.[4]

Collection: Collect all contaminated materials and excess chemical in a clearly labeled,

sealed container suitable for hazardous chemical waste.
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Final Disposal: Dispose of the waste container through your institution's environmental

health and safety office, in accordance with all local, state, and federal regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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